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Compound of Interest

1-ACETYL-2,5-DIMETHOXY-4-
Compound Name:

METHYLBENZENE
CAS No.: 13720-58-6
Cat. No.: B076522

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of 1-acetyl-2,5-dimethoxy-4-
methylbenzene, a substituted acetophenone with significant potential in organic synthesis and
medicinal chemistry. As a senior application scientist, this document is structured to deliver not
just procedural steps but also the underlying scientific rationale, ensuring both technical
accuracy and practical applicability. This guide will delve into the compound's nomenclature,
physicochemical properties, a detailed synthesis protocol via Friedel-Crafts acylation, spectral
analysis for characterization, safety considerations, and its emerging applications.

Compound Identification and Nomenclature

The compound of interest is systematically named 1-(2,5-dimethoxy-4-methylphenyl)ethanone.
It is also commonly referred to by other names, including:

o 2'5-Dimethoxy-4'-methylacetophenone
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e 1-Acetyl-2,5-dimethoxy-4-methylbenzene

For unambiguous identification, the Chemical Abstracts Service (CAS) Registry Number is the
industry standard.

CAS Number: 13720-58-6

Chemical Structure

Caption: Chemical structure of 1-(2,5-dimethoxy-4-methylphenyl)ethanone.

Physicochemical Properties

A thorough understanding of the physicochemical properties is essential for handling, reaction
setup, and purification of the compound.

Property Value Reference
Molecular Formula C11H1403 [1]
Molecular Weight 194.23 g/mol [2]
Appearance White to off-white solid

Melting Point Not available

Boiling Point Not available

Soluble in organic solvents like
Solubilt dichloromethane, chloroform,
olubility _
and ethyl acetate. Insoluble in

water.

Synthesis: Friedel-Crafts Acylation

The most common and efficient method for the synthesis of 1-(2,5-dimethoxy-4-
methylphenyl)ethanone is the Friedel-Crafts acylation of 1,4-dimethoxy-2-methylbenzene (also
known as 2,5-dimethoxytoluene).[3] This electrophilic aromatic substitution reaction introduces
an acetyl group onto the aromatic ring.[3][4]
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Reaction Mechanism

The reaction proceeds via the formation of a highly electrophilic acylium ion, which is then
attacked by the electron-rich aromatic ring of 2,5-dimethoxytoluene. The methoxy and methyl
groups on the benzene ring are activating and ortho-, para-directing, influencing the position of
the incoming acetyl group.

Acylium Ion Formation

Aluminum Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 1-Acetyl-2,5-dimethoxy-
4-methylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076522/docs#an-in-depth-technical-guide-to-1-
acetyl-2-5-dimethoxy-4-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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